1-{4-[(3-Nitropyridin-2-yl)oxy]phenyl}ethanone

• IUPAC Name: 1-[4-(3-nitropyridin-2-yl)oxyphenyl]ethanone
• InChI: InChI=1S/C13H10N2O4/c1-9(16)10-4-6-11(7-5-10)19-13-12(15(17)18)3-2-8-14-13/h2-8H,1H3
• InChI Key: GUTWCIMUKXSNMF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)OC2=C(C=CC=N2)[N+](=O)[O-]
• Molecular Formula: C13H10N2O4
• DSSTOX Substance ID: DTXSID701234037
• Molecular Weight: 258.23 g/mol
• CAS No.: 1415719-62-8

Description

Synthesis Analysis

The synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons has been reported. This study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans. The reaction of pyridine and substituted pyridines with N2O5 in an organic solvent gives the N-nitropyridinium ion.

Scientific Research Applications

Chemical Transformations and Synthesis

• Research has explored the transformations of compounds related to 1-{4-[(3-Nitropyridin-2-yl)oxy]phenyl}ethanone. For instance, hydrazinolysis of 3-nitropyridin-4(1H)-one, a related compound, leads to the formation of pyrazole derivatives, which have potential applications in various chemical syntheses (Smolyar, 2010).

• The compound has been used in the synthesis of chalcone derivatives. These derivatives, derived from reactions involving similar phenyl ethanone compounds, have shown antimicrobial activity. This underscores the potential of this compound in synthesizing bioactive molecules (Patel et al., 2011).

Pharmaceutical and Medicinal Applications

• Compounds similar to this compound have been used in the creation of novel pharmaceutical agents. For example, derivatives have been synthesized for their potential antimicrobial and analgesic properties, demonstrating the compound's relevance in drug discovery (Abadi et al., 2005).

• Additionally, there has been research on the synthesis of novel compounds with structures related to this compound, which exhibited moderate inhibitory activity against certain fungal strains. This indicates potential applications in developing antifungal agents (Liu et al., 2012).

Analytical and Material Science Applications

• Derivatives of this compound have been studied for their antimicrobial and anticancer activities. These studies contribute to the understanding of structure-activity relationships, which are crucial in the field of medicinal chemistry (Verma et al., 2015).

• The compound has been involved in the synthesis of arylsulfonamide-based quinolines, evaluated for their antibacterial, antifungal, and antioxidant activities. This signifies its role in the development of new materials with potential pharmaceutical applications (Kumar & Vijayakumar, 2017).